Cas no 1249614-72-9 (5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline)

• Product Name: 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline
• CAS No: 1249614-72-9
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 6245536
• PubChem ID: 62696646
• Update Time: 2025-05-19

5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline
• 1249614-72-9
• EN300-1077365

• Inchi： 1S/C10H11ClN4/c1-6-13-10(15(2)14-6)8-4-3-7(11)5-9(8)12/h3-5H,12H2,1-2H3
• InChI Key： PYSUTPMABQYYQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)C1=NC(C)=NN1C

Computed Properties

• Exact Mass: 222.0672241g/mol
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline

5-Chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline: A Comprehensive Overview of Its Properties and Applications

5-Chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline (CAS No. 1249614-72-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific and industrial fields. This heterocyclic amine derivative combines a chlorinated aniline moiety with a dimethyl-substituted 1,2,4-triazole ring, creating a molecule with interesting chemical properties and reactivity patterns.

The compound's molecular structure, featuring both electron-donating (dimethylamino) and electron-withdrawing (chloro) groups, makes it particularly valuable in pharmaceutical research and agrochemical development. Recent studies have shown that derivatives of 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline may serve as key intermediates in the synthesis of novel bioactive compounds, addressing current challenges in drug discovery and crop protection.

From a chemical perspective, CAS 1249614-72-9 exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, while being less soluble in water. This solubility profile makes it suitable for various organic synthesis applications. The compound's stability under normal conditions and its compatibility with many catalyzed reactions have made it a subject of interest in medicinal chemistry research.

In the context of current scientific trends, researchers are particularly interested in how 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline derivatives might contribute to the development of new antimicrobial agents. With the global rise of antibiotic resistance, compounds containing the 1,2,4-triazole scaffold are being investigated for their potential to overcome resistant bacterial strains. The presence of both chloro and dimethylamino substituents in this molecule may enhance its binding affinity to biological targets.

The synthesis of 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern green chemistry approaches are being applied to optimize its production, reducing environmental impact while maintaining cost-effectiveness. These developments align with the current industry focus on sustainable chemical manufacturing practices.

Analytical characterization of CAS 1249614-72-9 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's distinct spectral signatures facilitate its identification and purity assessment, which is crucial for research applications where precise molecular structure is essential.

Beyond pharmaceutical applications, 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline has shown promise in materials science. Its molecular architecture suggests potential utility in the development of advanced functional materials, particularly those requiring specific electronic or photophysical properties. Researchers are exploring its incorporation into organic electronic devices and photoactive materials.

The commercial availability of 1249614-72-9 has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer the compound in various purity grades, with ≥95% purity being common for most laboratory applications. Proper storage conditions, typically in a cool, dry environment protected from light, help maintain its stability over extended periods.

From a regulatory standpoint, 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline is generally classified as a research chemical, with handling recommendations similar to those for many laboratory reagents. Standard personal protective equipment (PPE) including gloves and safety glasses is advised when working with this compound, following established laboratory safety protocols.

Future research directions for CAS 1249614-72-9 may include exploration of its structure-activity relationships in various biological systems, development of more efficient synthetic routes, and investigation of its potential in catalysis and material science applications. The compound's versatility ensures it will remain relevant in multiple scientific disciplines for years to come.

For researchers seeking alternatives or related compounds, structural analogs of 5-chloro-2-(dimethyl-1H-1,2,4-triazol-5-yl)aniline with varying substituents on either the aniline ring or the triazole moiety may offer different properties and applications. The growing family of triazole-containing compounds continues to provide valuable building blocks for diverse chemical and biological investigations.